
In-Depth Technical Guide to the Safety of
Cholesterol Stearate-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cholesterol stearate-d6

Cat. No.: B12410232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cholesterol
Stearate-d6. The information is compiled from available Safety Data Sheets (SDS) for the

structurally analogous non-deuterated compound, cholesteryl stearate, as specific toxicological

studies on the deuterated form are not publicly available. Deuteration is not expected to alter

the fundamental toxicological properties of the molecule. This guide includes physical and

chemical properties, handling and storage recommendations, and relevant experimental

protocols for safety assessment.

Compound Identification and Properties
Cholesterol stearate-d6 is a deuterated form of cholesterol stearate, a cholesterol ester. It is

primarily used as an internal standard in mass spectrometry-based lipidomics research.

Chemical and Physical Properties
The following tables summarize the key physical and chemical properties of cholesterol
stearate-d6 and its non-deuterated counterpart, cholesteryl stearate.

Table 1: Properties of Cholesterol Stearate-d6
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Property Value Reference

Chemical Name
Cholest-5-en-2,2,3,4,4,6-d6-3-

ol, 3-octadecanoate, (3β)-
[1]

CAS Number 2692624-28-3 [1]

Molecular Formula C₄₅H₇₄D₆O₂ [1]

Molecular Weight 659.15 g/mol [1]

Physical State Solid [1]

Appearance White to off-white solid [2]

Purity >96% [1]

Storage -20°C to -80°C [2]

Table 2: Properties of Cholesteryl Stearate (Non-deuterated)

Property Value Reference

CAS Number 35602-69-8 [3]

Molecular Formula C₄₅H₈₀O₂ [4][5]

Molecular Weight 653.12 g/mol [6]

Melting Point 79-83 °C [3][6]

Solubility
Insoluble in water. Soluble in

chloroform.
[7]

Appearance White powder [3][7]

Hazard Identification and Safety Precautions
Based on the Safety Data Sheets for the non-deuterated cholesteryl stearate, the compound is

not classified as hazardous according to OSHA 29 CFR 1910.1200 and Regulation (EC) No

1272/2008.[3][8][9][10] No specific hazards have been identified.
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Handling and Personal Protective Equipment (PPE)
Prudent laboratory practices should be followed when handling Cholesterol Stearate-d6.

Engineering Controls: Use in a well-ventilated area.[11]

Eye/Face Protection: Wear safety glasses with side-shields.[3][11]

Skin Protection: Wear protective gloves and a lab coat.[3][11]

Respiratory Protection: Not required under normal use conditions.[3]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

[11]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[11] Recommended storage

temperature is in a freezer at -20°C.[2]

First-Aid Measures
Inhalation: Move to fresh air.

Skin Contact: Wash off with soap and plenty of water.[3]

Eye Contact: Rinse thoroughly with plenty of water.[3]

Ingestion: Rinse mouth with water.[3]

Experimental Protocols for Safety Assessment
For a comprehensive safety assessment of new or uncharacterized compounds like

Cholesterol Stearate-d6, a series of standardized in vitro and in vivo tests are recommended.

The following are examples of relevant OECD (Organisation for Economic Co-operation and

Development) guidelines.

In Vitro Cytotoxicity Assay (Based on MTT Assay)
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This protocol is a general method to assess the potential of a substance to cause cell death.

Preparation

Exposure

Assay

Data Analysis

Prepare Cell Culture
(e.g., Fibroblasts, Keratinocytes)

Seed cells in 96-well plate

Prepare Test Compound dilutions
in appropriate solvent

Treat cells with Cholesterol Stearate-d6
and controls (vehicle, positive control)

Incubate for 24-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours
(Formazan crystal formation)

Add solubilization solution
(e.g., DMSO, SDS)

Measure absorbance at ~570 nm
using a plate reader

Calculate % cell viability
relative to vehicle control

Determine IC50 value

Click to download full resolution via product page
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Caption: Workflow for an in vitro cytotoxicity MTT assay.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This test assesses the potential of a substance to cause skin irritation.
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Preparation

Exposure

Viability Assessment

Data Analysis

Prepare Reconstructed Human
Epidermis (RhE) tissues

Topically apply Cholesterol Stearate-d6
and controls (negative, positive)

Prepare test substance

Incubate for a defined period
(e.g., 60 minutes)

Wash tissues to remove
test substance

Post-exposure incubation
(e.g., 42 hours)

Perform MTT assay on tissues

Extract formazan

Measure absorbance

Calculate % tissue viability

Classify as irritant or non-irritant
based on viability threshold

Click to download full resolution via product page

Caption: Workflow for the OECD 439 skin irritation test.
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Acute Eye Irritation/Corrosion (OECD 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

Preparation

Dosing

Observation

Data Analysis

Select healthy, mature rabbits

Instill a single dose into the
conjunctival sac of one eye

Prepare test substance

Use the other eye as a control Examine and score ocular lesions at
1, 24, 48, and 72 hours

Observe for up to 21 days
to assess reversibility

Evaluate scores for cornea, iris,
and conjunctiva

Classify based on severity and
reversibility of effects
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Caption: Workflow for the OECD 405 eye irritation test.

Biological Role of Cholesterol Esters
Cholesterol esters are a storage and transport form of cholesterol. They are central to lipid

metabolism and are involved in various cellular processes.

Cholesterol Ester Metabolism Pathway
The diagram below illustrates the key steps in the synthesis and hydrolysis of cholesterol

esters.

Esterification (Synthesis)

Storage

Hydrolysis

Free Cholesterol

ACAT
(Acyl-CoA:cholesterol

acyltransferase)

Fatty Acyl-CoA

Cholesteryl Ester Lipid DropletStorage
nCEH/aCEH
(Neutral/Acid

Cholesterol Ester Hydrolase)

Mobilization

Free Cholesterol

Free Fatty Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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